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Compound of Interest

Compound Name: 4-Chloro-2,6-dinitrotoluene

Cat. No.: B2416740

Proper handling and disposal of 4-Chloro-2,6-dinitrotoluene are critical for ensuring
laboratory safety and environmental protection. This compound belongs to the dinitrotoluene
(DNT) family, which is recognized for its hazardous properties, including high toxicity and
potential explosivity under certain conditions. Adherence to strict protocols is essential to
mitigate risks for researchers and the community.

Immediate Safety and Hazard Information

Before handling or preparing for disposal, it is crucial to understand the inherent risks
associated with 4-Chloro-2,6-dinitrotoluene and related nitroaromatic compounds.

Toxicity: Dinitrotoluenes are classified as toxic if swallowed, inhaled, or in contact with skin.
[1] Prolonged or repeated exposure may cause damage to organs.[1]

o Carcinogenicity: The U.S. Environmental Protection Agency (EPA) classifies the mixture of
2,4- and 2,6-Dinitrotoluene as a probable human carcinogen (Group B2).[2][3]

o Physical Hazards: While not readily ignitable, dinitrotoluenes can become explosive when
exposed to high temperatures and pressure.[4]

e Environmental Hazards: This class of chemicals is toxic to aquatic life with long-lasting
effects, necessitating containment and preventing release into the environment.

Personal Protective Equipment (PPE)
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All personnel handling 4-Chloro-2,6-dinitrotoluene must use appropriate PPE to prevent
exposure.

» Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Use chemically resistant gloves.
o Body Protection: Wear a lab coat and protective clothing.[5]

o Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood. If
airborne dusts are a risk, a NIOSH/MSHA-approved respirator is required.[6]

Spill Management Protocol

In the event of a spill, immediate and correct action is required to prevent contamination and
exposure.

e Evacuate and Secure: Evacuate all non-essential personnel from the immediate area and
secure entry.[4]

» Eliminate Ignition Sources: Remove any potential sources of ignition from the vicinity.[4]

o Containment: For solid spills, first moisten the material with water to prevent dust from
becoming airborne.[4]

o Collection: Carefully sweep or scoop the contained material into a suitable, sealable
container clearly labeled for hazardous waste disposal.[4]

o Decontamination: After the material is collected, decontaminate the area with soap and water
and ensure proper ventilation.[4]

¢ Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Quantitative Data Summary for Dinitrotoluenes

The following table summarizes key quantitative data for dinitrotoluene (DNT) compounds,
which are structurally and toxicologically related to 4-Chloro-2,6-dinitrotoluene.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b2416740?utm_src=pdf-body
https://www.aarti-industries.com/Upload/PDF/gps-4-chloro-2-nitrotoluene-cl-4-public-cl-1-confidential.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.benchchem.com/product/b2416740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2416740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
OSHA PEL (8-hr TWA) 1.5 mg/m3 [3][4]
NIOSH REL (10-hr TWA) 1.5 mg/m3 [31[4]
ACGIH TLV (8-hr TWA) 0.2 mg/m3 [4]
RCRATCLP Threshold (2,4-
0.13 mg/L [21[7]
DNT)
Physical State Pale yellow crystalline solid [3][4]
Flash Point (4-chloro-2-
] 120 °C (closed cup) [5][8]
nitrotoluene)
Boiling Point (4-chloro-2-
, 239 - 240 °C [5]I8]
nitrotoluene)
Melting Point (4-chloro-2-
34-38°C [5][8]

nitrotoluene)

Step-by-Step Disposal Procedures

Disposal of 4-Chloro-2,6-dinitrotoluene must be managed as hazardous waste. Under no
circumstances should it be disposed of in standard trash or poured down the sanitary sewer.[9]

Experimental Protocol: Waste Segregation and Collection

o Characterize as Hazardous: All waste containing 4-Chloro-2,6-dinitrotoluene, including
pure substance, contaminated labware (e.g., gloves, wipes), and solutions, must be treated
as hazardous waste. Dinitrotoluenes are regulated toxic substances.[7][10][11]

o Select Appropriate Container: Use a sturdy, chemically compatible container with a tightly
sealing lid.[9] The container must be in good condition and free of leaks.

o Label Correctly: Affix a hazardous waste label to the container. The label must include:
o The words "Hazardous Waste."

o The full chemical name: "Waste 4-Chloro-2,6-dinitrotoluene."”
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o The specific components and their approximate percentages.

o The date accumulation started.

» Store Safely: Keep the waste container sealed except when adding waste.[9] Store it in a
designated satellite accumulation area within the lab, away from incompatible materials like
oxidizing agents.[4] Ensure the storage area has secondary containment to capture any
potential leaks.[9]

o Arrange for Professional Disposal: Contact your institution's EHS department or a licensed
hazardous waste disposal contractor to schedule a pickup.[4][9] Disposal must be conducted
in accordance with all local, state, and federal regulations.[1][5]

» Ultimate Disposal Methods: The recommended method for the ultimate disposal of
dinitrotoluenes is controlled high-temperature incineration in a licensed facility equipped with
alkaline scrubbers.[10] For contaminated wastewater, treatment may involve activated
carbon adsorption followed by incineration of the carbon.[2][7]

Protocol: Rinsing Contaminated Containers
For empty containers that held 4-Chloro-2,6-dinitrotoluene:
e The first rinse of the container must be collected and disposed of as hazardous waste.[9]

» For containers that held highly toxic materials, the first three rinses must be collected and
disposed of as hazardous waste before the container can be discarded or recycled.[9]

Disposal Workflow Diagram
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Caption: Logical workflow for the safe handling and disposal of 4-Chloro-2,6-dinitrotoluene
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2416740?utm_src=pdf-body
https://www.benchchem.com/product/b2416740?utm_src=pdf-custom-synthesis
https://fr.cpachem.com/msds?num=SB6670&dnl=sd_-_4-Chloro-2-nitrotoluene_CAS_89-59-8_EC_201-921-2_%28SB6670%29_%28EU%29.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2017-10/documents/emerging_contaminant_dinitrotoleune_dnt.pdf
https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/dinitroto24faq.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.aarti-industries.com/Upload/PDF/gps-4-chloro-2-nitrotoluene-cl-4-public-cl-1-confidential.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://19january2021snapshot.epa.gov/sites/static/files/documents/technical_fact_sheet_dnt_january2013.pdf
https://www.chemicalbook.com/msds/4-chloro-2-nitrotoluene.htm
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ncbi.nlm.nih.gov/books/NBK591577/
https://www.ncbi.nlm.nih.gov/books/NBK591577/
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/waste/hazardous_waste_determination_listings.pdf
https://www.benchchem.com/product/b2416740#4-chloro-2-6-dinitrotoluene-proper-disposal-procedures
https://www.benchchem.com/product/b2416740#4-chloro-2-6-dinitrotoluene-proper-disposal-procedures
https://www.benchchem.com/product/b2416740#4-chloro-2-6-dinitrotoluene-proper-disposal-procedures
https://www.benchchem.com/product/b2416740#4-chloro-2-6-dinitrotoluene-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2416740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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